Cas no 2137899-35-3 (4-[4-(Fluorosulfonyl)-2-methylphenoxy]butanoic acid)

4-[4-(Fluorosulfonyl)-2-methylphenoxy]butanoic acid is a versatile fluorosulfonyl-containing intermediate used in organic synthesis and pharmaceutical research. Its key structural features include a reactive fluorosulfonyl group, which facilitates efficient derivatization, and a carboxylate moiety that enhances solubility and further functionalization. The compound is particularly valuable in the development of sulfonamide-based molecules, offering precise control over molecular design. Its stability under mild conditions and compatibility with a range of coupling reactions make it a practical choice for constructing complex scaffolds. The methyl substitution on the phenyl ring contributes to steric and electronic modulation, broadening its utility in targeted applications. This compound is suitable for researchers requiring high-precision building blocks for advanced synthetic workflows.
4-[4-(Fluorosulfonyl)-2-methylphenoxy]butanoic acid structure
2137899-35-3 structure
Product Name:4-[4-(Fluorosulfonyl)-2-methylphenoxy]butanoic acid
CAS No:2137899-35-3
MF:C11H13FO5S
MW:276.281326055527
CID:6082216
PubChem ID:165864897
Update Time:2025-05-20

4-[4-(Fluorosulfonyl)-2-methylphenoxy]butanoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-[4-(fluorosulfonyl)-2-methylphenoxy]butanoic acid
    • 2137899-35-3
    • EN300-727042
    • 4-[4-(Fluorosulfonyl)-2-methylphenoxy]butanoic acid
    • Inchi: 1S/C11H13FO5S/c1-8-7-9(18(12,15)16)4-5-10(8)17-6-2-3-11(13)14/h4-5,7H,2-3,6H2,1H3,(H,13,14)
    • InChI Key: YFLLYQTZRINKBB-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=C(C)C=1)OCCCC(=O)O)(=O)(=O)F

Computed Properties

  • Exact Mass: 276.04677285g/mol
  • Monoisotopic Mass: 276.04677285g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 375
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 89Ų

4-[4-(Fluorosulfonyl)-2-methylphenoxy]butanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-727042-0.05g
4-[4-(fluorosulfonyl)-2-methylphenoxy]butanoic acid
2137899-35-3 95.0%
0.05g
$612.0 2025-03-11
Enamine
EN300-727042-0.1g
4-[4-(fluorosulfonyl)-2-methylphenoxy]butanoic acid
2137899-35-3 95.0%
0.1g
$640.0 2025-03-11
Enamine
EN300-727042-0.25g
4-[4-(fluorosulfonyl)-2-methylphenoxy]butanoic acid
2137899-35-3 95.0%
0.25g
$670.0 2025-03-11
Enamine
EN300-727042-0.5g
4-[4-(fluorosulfonyl)-2-methylphenoxy]butanoic acid
2137899-35-3 95.0%
0.5g
$699.0 2025-03-11
Enamine
EN300-727042-1.0g
4-[4-(fluorosulfonyl)-2-methylphenoxy]butanoic acid
2137899-35-3 95.0%
1.0g
$728.0 2025-03-11
Enamine
EN300-727042-2.5g
4-[4-(fluorosulfonyl)-2-methylphenoxy]butanoic acid
2137899-35-3 95.0%
2.5g
$1428.0 2025-03-11
Enamine
EN300-727042-5.0g
4-[4-(fluorosulfonyl)-2-methylphenoxy]butanoic acid
2137899-35-3 95.0%
5.0g
$2110.0 2025-03-11
Enamine
EN300-727042-10.0g
4-[4-(fluorosulfonyl)-2-methylphenoxy]butanoic acid
2137899-35-3 95.0%
10.0g
$3131.0 2025-03-11

Additional information on 4-[4-(Fluorosulfonyl)-2-methylphenoxy]butanoic acid

4-[4-(Fluorosulfonyl)-2-methylphenoxy]butanoic Acid

4-[4-(Fluorosulfonyl)-2-methylphenoxy]butanoic acid, also known by its CAS number 2137899-35-3, is a compound of significant interest in the field of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a fluorosulfonyl group with a methyl-substituted phenoxy moiety attached to a butanoic acid backbone. The combination of these functional groups imparts distinctive chemical properties, making it a valuable compound for various applications.

The fluorosulfonyl group (-SO₂F) is a highly electronegative substituent, which contributes to the compound's reactivity and stability. This group is known for its ability to participate in various chemical transformations, including nucleophilic substitutions and electrophilic additions. The presence of the methyl group (-CH₃) on the aromatic ring further modulates the electronic properties of the molecule, enhancing its stability and reactivity under specific conditions.

Recent studies have highlighted the potential of 4-[4-(Fluorosulfonyl)-2-methylphenoxy]butanoic acid in the development of advanced materials. For instance, researchers have explored its use as a precursor for synthesizing sulfonated aromatic polymers, which exhibit excellent thermal and chemical resistance. These polymers have found applications in high-performance adhesives, coatings, and electronic materials.

In addition to its material science applications, this compound has also been investigated for its biological activity. Preliminary studies suggest that it may possess anti-inflammatory and antioxidant properties, making it a promising candidate for drug development. The butanoic acid backbone provides a hydrophilic nature to the molecule, which enhances its bioavailability and potential for targeting specific biological pathways.

The synthesis of 4-[4-(Fluorosulfonyl)-2-methylphenoxy]butanoic acid involves a multi-step process that typically begins with the preparation of the phenoxy intermediate. This is followed by sulfonation using appropriate sulfonating agents to introduce the fluorosulfonyl group. The final step involves coupling this intermediate with a butanoic acid derivative to complete the synthesis.

One of the key advantages of this compound is its versatility in chemical reactions. Its fluorosulfonyl group can act as an excellent leaving group in substitution reactions, enabling the formation of various derivatives with tailored properties. This makes it an ideal building block for constructing complex molecules in organic synthesis.

Furthermore, recent advancements in computational chemistry have allowed researchers to predict the electronic structure and reactivity of 4-[4-(Fluorosulfonyl)-2-methylphenoxy]butanoic acid at an unprecedented level of detail. These studies have provided insights into its potential applications in catalysis and energy storage materials.

In conclusion, 4-[4-(Fluorosulfonyl)-2-methylphenoxy]butanoic acid is a versatile compound with promising applications across multiple fields. Its unique structure, combined with recent research findings, positions it as a valuable tool for advancing both academic research and industrial applications.

Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.